5-Aminolevulinic acid hydrochloride

Description

5-Aminolevulinic acid hydrochloride (5-ALA) is a non-proteinogenic amino acid and the first compound in the porphyrin synthesis pathway, which is essential for the production of heme in mammals and chlorophyll in plants . It has applications across medical and agricultural fields . Synonyms for 5-Aminolevulinic acid hydrochloride include delta-Aminolevulinic acid hydrochloride, 5-Amino-4-oxopentanoic acid hydrochloride, and 5-Aminolaevulinic acid hydrochloride .

In the medical field, 5-ALA is used as a photosensitizer in photodynamic therapy (PDT), particularly for various dermatological conditions, cancers, and microbial infections . It helps visualize malignant tissue during surgery for malignant glioma and can reduce tumor residual volume and prolong progression-free survival in individuals with malignant gliomas . The US FDA approved aminolevulinic acid hydrochloride (ALA HCL) for this purpose in 2017 . 5-ALA is metabolized to protoporphyrin IX (PpIX) in cancer cells, causing them to fluoresce under specific light wavelengths, which aids surgeons in real-time identification and removal of cancerous tissue . Beyond cancer treatment, 5-ALA is also being explored for its anti-inflammatory and immunoregulatory properties in treating inflammatory and autoimmune diseases . Moreover, research indicates that 5-ALA possesses antioxidant effects and can suppress excessive immune cell reactions by upregulating HO-1 in immune cells .

Another similar chemical compound is aminolevulinic acid, a porphyrin precursor, used to treat actinic keratosis and visualize gliomas . It is available under brand names like Ameluz, Gliolan, and Levulan .

• CAS No.: 5451-09-2
• Product Name: 5-Aminolevulinic acid hydrochloride
• Molecular Formula: C5H10ClNO3
• Molecular Weight: 167.59 g/mol
• IUPAC Name: 5-amino-4-oxopentanoic acid;hydrochloride
• Standard InChI: InChI=1S/C5H9NO3.ClH/c6-3-4(7)1-2-5(8)9;/h1-3,6H2,(H,8,9);1H
• Standard InChIKey: ZLHFONARZHCSET-UHFFFAOYSA-N
• SMILES: C(CC(=O)O)C(=O)CN.Cl
• Canonical SMILES: C(CC(=O)O)C(=O)CN.Cl
• Appearance: Assay:≥98%A crystalline solid
• Synonyms: 5 Aminolaevulinate; 5 Aminolevulinate; 5-Aminolaevulinate; 5-Aminolevulinate; Acid Hydrochloride, Aminolevulinic; Acid, Aminolevulinic; Acid, Delta-Aminolevulinic; Aminolevulinic Acid; Aminolevulinic Acid Hydrochloride; Delta Aminolevulinic Acid; Delta-Aminolevulinic Acid; Hydrochloride, Aminolevulinic Acid; Levulan
• PubChem Compound: 123608
• Last Modified: Sep 13 2023